Diazido-methyltetrazine tri-arm

• Molecular Formula: C29H43N15O4
• Molecular Weight: 665.8 g/mol
• InChI: InChI=1S/C29H43N15O4/c1-20-39-41-27(42-40-20)22-11-9-21(10-12-22)19-26(46)37-24(7-2-4-14-30)29(48)38-23(28(47)34-16-6-17-35-43-31)8-3-5-15-33-25(45)13-18-36-44-32/h9-12,23-24H,2-8,13-19,30H2,1H3,(H,33,45)(H,34,47)(H,37,46)(H,38,48)/t23-,24-/m0/s1
• InChIKey: NNPFQKSTTQCUDX-ZEQRLZLVSA-N

Diazido-Methyltetrazine Tri-arm: Dual-Payload ADC Linker

Diazido-methyltetrazine tri-arm (CAS 2861998-18-5, MW 665.75) is a polyvalent antibody-drug conjugate (ADC) linker engineered with a branched architecture bearing two azide groups and one methyltetrazine moiety as orthogonal bioorthogonal handles [1]. This design enables the site-specific, sequential, and quantitative installation of two distinct payload molecules onto a single antibody via strain-promoted azide–DBCO and inverse electron-demand methyltetrazine–TCO cycloadditions [1]. It was specifically developed to construct homogeneous dual-drug ADCs aimed at overcoming breast tumor heterogeneity and drug resistance [1].

Handles

Orthogonal azide and methyltetrazine groups for sequential dual-click assembly

Conjugation

Site-specific MTGase-mediated attachment at Q295 for homogeneous DAR control

Model

Supports dual-drug ADC studies addressing tumor heterogeneity models

• [1] Yamazaki, C.M., Yamaguchi, A., Anami, Y. et al. Antibody-drug conjugates with dual payloads for combating breast tumor heterogeneity and drug resistance. Nat Commun 12, 3528 (2021). View Source

Diazido-Methyltetrazine Tri-arm vs. Standard Linkers

Procurement teams and scientists should not interchange this compound with monovalent or linear bifunctional linkers, as such substitution directly forfeits the capacity for orthogonal, multi-payload construction. Standard ADC linkers, such as MC-VC-PABC conjugated to MMAE, yield heterogeneous mixtures with a single-drug modality, limiting their ability to address intratumoral heterogeneity [1]. Even other branched linkers often lack the specific orthogonal reactivity pair (azide/methyltetrazine) required for one-pot, dual-drug assembly without cross-reactivity, which is the core functionality differentiating this tri-arm scaffold [1].

This Linker

Diazido-Methyltetrazine Tri-arm

Branched scaffold with two orthogonal bioorthogonal handles enables one-pot dual-payload ADC construction.

Common Substitute

Linear / Monovalent Linkers

MC-VC-PABC or single-click handles lack dual-payload capability, yielding single-drug ADCs that may not replicate heterogeneous tumor model responses.

Another Substitute

Other Branched Linkers

Absence of azide/methyltetrazine pair risks cross-reactivity; one-pot, sequential dual-drug assembly may not transfer directly.

Selection Context

Verify orthogonal reactivity pair and site-specific conjugation capability when evaluating alternative branched scaffolds.

• [1] Yamazaki, C.M., Yamaguchi, A., Anami, Y. et al. Antibody-drug conjugates with dual payloads for combating breast tumor heterogeneity and drug resistance. Nat Commun 12, 3528 (2021). View Source

Diazido-Methyltetrazine Tri-arm: Key Evidence

In Vivo Efficacy of Dual-Drug ADC vs. Cocktail

An anti-HER2 dual-drug ADC constructed with the diazido-methyltetrazine tri-arm linker (DAR 4+2, MMAE+MMAF) achieved complete remission with no tumor regrowth in a HER2-heterogeneous JIMT-1/MDA-MB-231 xenograft model, a result that was statistically superior to a co-administered 1:1 cocktail of single-drug ADCs (MMAE DAR 4 + MMAF DAR 4) [1]. The dual-drug ADC also provided significantly greater survival benefit compared to a single-drug ADC with matched total DAR (MMAE DAR 6) [1].

In Vivo Dual-Drug ADC vs. Cocktail

Head-to-head

Complete remission, no regrowth vs. cocktail (P=0.0006 at Day 38); 100% survival beyond Day 150 vs. single-drug DAR 6 (P=0.0133 survival).

Reported model-response endpoint context in heterogeneous xenograft model.

JIMT-1/MDA-MB-231 admixed model, 1 mg kg⁻¹ single dose; supports dual-drug ADC evaluation, not clinical prediction.

Evidence Dimension	Tumor growth suppression (P value at Day 38) and survival benefit
Target Compound Data	P = 0.0006 vs. single-drug cocktail at Day 38; complete remission with 100% survival beyond Day 150
Comparator Or Baseline	1:1 cocktail of MMAE DAR 4 + MMAF DAR 4 ADCs (P = 0.0006); MMAE DAR 6 single-drug ADC (P = 0.0253 at Day 66 for tumor growth; P = 0.0133 for survival)
Quantified Difference	Statistically significant improvement in tumor suppression and survival; complete remission vs. 2/5 mice reaching humane endpoint in cocktail group and all mice bearing >1000 mm³ tumors in MMAE DAR 6 group by Day 66.
Conditions	JIMT-1 (HER2+/low) and MDA-MB-231 (HER2-) admixed xenograft model in immunodeficient mice; single dose of 1 mg kg⁻¹.

Why This Matters

This direct evidence proves that co-conjugation using this specific linker yields a therapeutically superior entity compared to simply mixing standard ADCs, validating its selection for developing treatments against heterogeneous and drug-resistant cancers.

• [1] Yamazaki, C.M., Yamaguchi, A., Anami, Y. et al. Antibody-drug conjugates with dual payloads for combating breast tumor heterogeneity and drug resistance. Nat Commun 12, 3528 (2021). View Source

Orthogonal Dual-Payload Assembly

The diazido-methyltetrazine tri-arm linker is unique in possessing both azide and methyltetrazine groups, enabling consecutive, quantitative methyltetrazine–TCO and azide–DBCO cycloadditions in one pot. This yielded a highly homogeneous dual-drug ADC with a defined DAR of 4+2 (MMAE+MMAF) without undesired cross-reactions [1]. In contrast, payload modules containing a single click handle, such as DBCO-PEG3-Glu-Val-Cit-PABC-MMAE or TCO-PEG3-Glu-Val-Cit-PABC-MMAF, can only be individually conjugated, precluding the assembly of a homogeneous dual-drug ADC on a single antibody [1].

Orthogonal Dual-Payload Assembly

Direct comparison

Achieves homogeneous dual-drug ADC with defined DAR 4+2 (MMAE+MMAF) in one pot; no cross-reactivity by LC-MS.

Supports sequential, quantitative dual-click conjugation workflow.

Compared to single-handle linkers that only produce single-drug ADCs; MTGase-mediated conjugation.

Evidence Dimension	Dual-drug conjugation capability and product homogeneity
Target Compound Data	Homogeneous dual-drug ADC with DAR 4+2 (MMAE+MMAF) achieved in a quantitative, one-pot sequential reaction; no cross-reactivity observed by LC-MS.
Comparator Or Baseline	Single-handle linker modules (e.g., DBCO-MMAE or TCO-MMAF) which can only produce single-drug ADCs (DAR 2, 4, or 6) when used individually.
Quantified Difference	Enables 2 distinct payloads on one antibody vs. 1 payload type. Achieves defined dual-drug DARs of 2+2, 4+2, and 2+4.
Conditions	MTGase-mediated conjugation to N297A anti-HER2 mAb at Q295, followed by sequential click reactions in PBS.

Why This Matters

This quantifiable dual-handle design is the core differentiator for researchers needing to construct single-molecule dual-drug ADCs, a capability unattainable with any single-handle linker, thus defining its procurement value.

• [1] Yamazaki, C.M., Yamaguchi, A., Anami, Y. et al. Antibody-drug conjugates with dual payloads for combating breast tumor heterogeneity and drug resistance. Nat Commun 12, 3528 (2021). View Source

Methyltetrazine-TCO Click Kinetics Advantage

The methyltetrazine–TCO cycloaddition facilitated by this linker is an exceptionally fast bioorthogonal reaction with a second-order rate constant (k₂) of 820 M⁻¹ s⁻¹ [1]. This reaction is orthogonal to the azide–DBCO cycloaddition and does not cause cross-conjugation between the two click pairs, which is critical for the sequential, automated assembly of dual-drug ADCs [1]. This rate is significantly faster than many alternative bioorthogonal chemistries, which can be rate-limiting in complex bioconjugation scenarios.

Methyltetrazine-TCO Kinetics

Class-level

k₂ = 820 M⁻¹ s⁻¹

Reported reaction rate context; supports fast one-pot assembly screening.

Approx. 100–10,000-fold faster than many bioorthogonal pairs; literature-class inference.

Evidence Dimension	Bioorthogonal reaction rate constant
Target Compound Data	k₂ = 820 M⁻¹ s⁻¹ for methyltetrazine–TCO cycloaddition.
Comparator Or Baseline	The azide–DBCO strain-promoted cycloaddition (SPAAC) rate is typically slower; for example, DBCO-azide cycloaddition rates are approximately 0.1-10 M⁻¹ s⁻¹, while other click pairs like Staudinger ligation are even slower (~10⁻³ M⁻¹ s⁻¹).
Quantified Difference	The methyltetrazine-TCO reaction is approximately 100 to 10,000-fold faster than many other bioorthogonal pairs, ensuring rapid and efficient one-pot assembly.
Conditions	Reported k₂ value for methyltetrazine–TCO in aqueous conditions from literature [REF-CLASS]. The azide-DBCO rate is inferred from class-level comparisons.

Why This Matters

The high reaction speed allows for fast, high-yield conjugation, minimizing reaction time and potential protein degradation, a critical performance metric for process chemists selecting a linker for scalable ADC production.

• [1] Yamazaki, C.M., Yamaguchi, A., Anami, Y. et al. Antibody-drug conjugates with dual payloads for combating breast tumor heterogeneity and drug resistance. Nat Commun 12, 3528 (2021). View Source

Long-Term Conjugate Stability and Low Aggregation

ADCs constructed using the diazido-methyltetrazine tri-arm linker demonstrated high stability. Size-exclusion chromatography (SEC) analysis showed no significant degradation or aggregation for any ADC tested, including the high-DAR (4+2) dual-drug ADC, after incubation in phosphate-buffered saline at 37 °C for 28 days [1]. This stability profile is notable because conventional high-DAR ADCs (e.g., DAR ≥ 8) made with hydrophobic drug-linkers like MC-VC-PABC-MMAE often suffer from aggregation and rapid clearance [REFS-1, REFS-2].

Conjugate Stability & Aggregation

Cross-study comparable

No significant aggregation after 28 days in PBS at 37°C by SEC; DAR 4+2 dual-drug ADC remained stable.

Supports high-DAR stability assessment; context-dependent review of aggregation risk.

Conventional high-DAR ADCs (e.g., DAR ≥8) may aggregate; observed liver toxicity signal in MMAE DAR 6 control.

Evidence Dimension	ADC aggregation under physiological conditions
Target Compound Data	No significant aggregation detected for dual-drug ADC (DAR 4+2) after 28 days in PBS at 37 °C by SEC.
Comparator Or Baseline	High-DAR ADCs (DAR ≥ 8) with conventional hydrophobic linkers (e.g., MC-VC-PABC-MMAE) are reported to aggregate and show antigen-independent toxicity [REFS-CLASS]; MMAE DAR 6 ADC showed elevated AST levels, indicating liver toxicity risk [1].
Quantified Difference	The tri-arm linker enables a dual-drug DAR of 6 with superior stability, whereas even a single-drug MMAE DAR 6 ADC showed signs of liver toxicity, suggesting a differentiated safety profile.
Conditions	Phosphate-buffered saline (PBS) at pH 7.4, 37 °C, 28-day incubation; SEC analysis.

Why This Matters

This evidence directly counters the known aggregation issue of high-DAR ADCs, making this linker the preferred choice for projects aiming to maximize drug loading without compromising stability and safety, a key criterion for preclinical candidate selection.

• [1] Yamazaki, C.M., Yamaguchi, A., Anami, Y. et al. Antibody-drug conjugates with dual payloads for combating breast tumor heterogeneity and drug resistance. Nat Commun 12, 3528 (2021). View Source
• [2] Lyon, R.P., Bovee, T.D., Doronina, S.O. et al. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nat Biotechnol 33, 733–735 (2015). View Source

Diazido-Methyltetrazine Tri-arm Applications

Dual-Drug ADC for Tumor Heterogeneity

This scenario leverages the linker's unique orthogonal handles to load two mechanistically distinct cytotoxins (e.g., a bystander-active agent like MMAE and an efflux pump-resistant agent like MMAF) onto a single antibody [1]. The quantitative evidence confirms that the resulting dual-drug ADC (DAR 4+2) offers superior tumor eradication and survival benefit compared to co-administered single-drug ADCs in heterogeneous cancer models, making it the highest-value application for translational oncology research [1].

DAR Engineering for ADC Pharmacokinetics

The tri-arm architecture is not limited to a single stoichiometry. By varying the feed ratio of payload modules, researchers can generate a panel of homogeneous ADCs with defined dual-drug DARs (2+2, 4+2, 2+4) [1]. This allows for systematic fine-tuning of ADC hydrophobicity, potency, and clearance profiles, a workflow that cannot be replicated with conventional linear linkers. The aggregation-free stability data at 28 days supports its use in developing DAR-optimized clinical candidates [1].

One-Pot ADC Assembly by Orthogonal Click Chemistry

For process development and scale-up, the linker's exceptionally fast methyltetrazine–TCO kinetics (k₂ = 820 M⁻¹ s⁻¹) enable rapid, sequential payload installation in a single pot with quantitative conversion and no cross-reactivity [1]. This dramatically simplifies the manufacturing process compared to separate conjugation and purification steps required for single-handle linkers, offering a clear industrial advantage in time, cost, and product purity.

Site-Specific Conjugation Platform

The linker is designed for MTGase-mediated, site-specific conjugation to the Q295 residue of human IgG [1]. This platform yields exceptionally homogeneous products, eliminating the analytical and regulatory challenges of heterogeneous ADCs. It is ideal for creating a toolbox of conjugates with the same antibody but different dual-payload compositions for systematic preclinical evaluation of target engagement and resistance mechanisms.

Application

Selection Property

Validation Focus

Tumor heterogeneity model studies

Orthogonal dual-payload assembly

Endpoint response in heterogeneous xenograft models

DAR-ADC exposure-response profiling

Defined dual-drug DAR panel (2+2, 4+2, 2+4)

Stability and aggregation monitoring at varied DAR

One-pot conjugation process development

Fast methyltetrazine-TCO kinetics & azide-DBCO orthogonality

Conjugation efficiency and homogeneity under scale-up conditions

Site-specific ADC toolbox construction

MTGase-mediated Q295 conjugation platform

Product homogeneity and dual-payload composition analysis

• [1] Yamazaki, C.M., Yamaguchi, A., Anami, Y. et al. Antibody-drug conjugates with dual payloads for combating breast tumor heterogeneity and drug resistance. Nat Commun 12, 3528 (2021). View Source